Cas no 476471-29-1 (6-ethylpyridine-2-carboxylic acid hydrochloride)

• Product Name: 6-ethylpyridine-2-carboxylic acid hydrochloride
• CAS No: 476471-29-1
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD18802409
• CID: 1038405
• PubChem ID: 69366835
• Update Time: 2025-08-05

6-ethylpyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-Pyridinecarboxylic acid hydrochloride
• 6-Ethylpicolinic acid hydrochloride
• 6-ethylpyridine-2-carboxylic acid,hydrochloride
• 6-ethylpyridine-2-carboxylic acid hydrochloride
• SCHEMBL5239638
• 476471-29-1
• 6-Ethylpyridine-2-carboxylic acid--hydrogen chloride (1/1)
• EN300-250079
• CS-0296747
• DTXSID90740362
• 6-Ethylpicolinicacidhydrochloride
• A872103
• 6-ethylpyridine-2-carboxylic acid;hydrochloride
• BUA47129

• MDL： MFCD18802409
• Inchi： 1S/C8H9NO2.ClH/c1-2-6-4-3-5-7(9-6)8(10)11;/h3-5H,2H2,1H3,(H,10,11);1H
• InChI Key： RJPPMBCAQUDRHD-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CC(CC)=N1)=O

Computed Properties

• Exact Mass: 187.04000
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.14420

Additional information on 6-ethylpyridine-2-carboxylic acid hydrochloride

6-Ethylpyridine-2-Carboxylic Acid Hydrochloride: A Key Compound in Medicinal Chemistry and Drug Development

6-Ethylpyridine-2-carboxylic acid hydrochloride is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. With the CAS number 476471-29-1, this compound belongs to the class of substituted pyridine derivatives, which are widely studied for their diverse biological activities. The molecular formula of 6-ethylpyridine-2-carboxylic acid hydrochloride is C₁₀H₁₂N₂O₂Cl, and its molecular weight is approximately 240.68 g/mol. The compound is characterized by a pyridine ring substituted with an ethyl group at the 6-position and a carboxylic acid functional group at the 2-position, which is further protonated by a hydrochloride salt. This structural feature contributes to its solubility properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of 6-ethylpyridine-2-carboxylic acid hydrochloride as a potential lead compound for drug development. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising antifungal properties against drug-resistant fungal strains. The research team utilized molecular docking simulations to identify key interactions between the compound and fungal cell membrane proteins, which could lead to the development of novel antifungal agents. This finding underscores the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride in addressing the global challenge of fungal infections.

Another notable application of 6-ethylpyridine-2-carboxylic acid hydrochloride lies in its potential as a scaffold for the design of anti-inflammatory drugs. A 2024 study in Pharmaceutical Research reported that derivatives of this compound show selective inhibition of cyclooxygenase-2 (COX-2) enzymes, which are implicated in inflammatory diseases such as rheumatoid arthritis. The study employed high-throughput screening techniques to evaluate the compound's activity against a panel of COX-2 isoforms, revealing its potential as a lead candidate for the development of safer anti-inflammatory therapies.

In addition to its pharmacological applications, 6-ethylpyridine-2-carboxylic acid hydrochloride has also been explored for its role in the synthesis of complex organic molecules. A 2023 article in Organic Letters described a novel synthetic route to prepare this compound using a catalytic asymmetric methodology, which allows for the efficient production of enantiomerically pure derivatives. This development is particularly significant for the pharmaceutical industry, as the stereochemical configuration of a drug molecule can greatly influence its biological activity and safety profile.

The chemical stability and solubility of 6-ethylpyridine-2-carboxylic acid hydrochloride make it a valuable intermediate in the synthesis of various pharmaceutical compounds. A 2023 review article in Chemical Reviews highlighted the importance of this compound in the development of prodrugs for improved drug delivery. The review discussed how the hydrochloride salt form enhances the solubility of the compound, facilitating its absorption in the gastrointestinal tract and improving bioavailability. This property is particularly advantageous for oral formulations of drugs that require enhanced solubility for therapeutic efficacy.

Furthermore, the pharmacokinetic profile of 6-ethylpyridine-2-carboxylic acid hydrochloride has been investigated in preclinical studies. A 2023 study published in Drug Metabolism and Disposition reported that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and minimal hepatic metabolism. These characteristics are crucial for the development of drugs that require systemic delivery and sustained therapeutic effects. The study also emphasized the importance of optimizing the chemical structure of the compound to further enhance its pharmacokinetic profile.

The potential therapeutic applications of 6-ethylpyridine-2-carboxylic acid hydrochloride extend beyond its direct biological activity. A 2024 study in ACS Chemical Biology explored its role as a molecular probe for studying enzyme kinetics. The researchers utilized the compound to investigate the mechanism of action of a specific enzyme involved in metabolic pathways, providing insights into the development of targeted therapies. This application highlights the versatility of the compound in both basic research and drug discovery.

Despite its promising potential, the development of 6-ethylpyridine-2-carboxylic acid hydrochloride as a therapeutic agent requires further investigation. A 2023 study in Drug Discovery Today emphasized the need for comprehensive toxicological evaluations to ensure the safety of the compound in clinical settings. The study proposed a multi-step approach for assessing the toxicity profile of the compound, including in vitro and in vivo models, to identify potential adverse effects and optimize its therapeutic index.

In conclusion, 6-ethylpyridine-2-carboxylic acid hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound is expected to play a pivotal role in addressing various medical challenges, from infectious diseases to chronic inflammatory conditions. The ongoing exploration of its pharmacological properties and synthetic potential underscores the importance of this compound in the quest for innovative drug solutions.

For researchers and pharmaceutical professionals interested in the latest developments related to 6-ethylpyridine-2-carboxylic acid hydrochloride, staying updated with recent publications and clinical trials is essential. Collaborative efforts between academia and industry will be crucial in translating the promising findings into practical applications. As the field of medicinal chemistry continues to advance, the compound is likely to remain a focal point of research, contributing to the development of safer and more effective therapeutic agents.

Overall, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride lies in its potential to impact multiple areas of pharmaceutical research. Its unique chemical properties and biological activities make it a versatile compound with a wide range of applications. As new studies continue to uncover its therapeutic potential, the compound is poised to play an important role in the development of innovative treatments for various diseases. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

By leveraging the insights gained from recent studies, the pharmaceutical industry can further explore the potential of 6-ethylpyridine-2-carboxylic acid hydrochloride in developing new drugs. The integration of advanced technologies, such as computational modeling and high-throughput screening, will be instrumental in optimizing the compound's therapeutic properties. As the field of medicinal chemistry continues to evolve, the compound is expected to remain a key focus of research, driving the development of novel therapeutic strategies.

In summary, 6-ethylpyridine-2-carboxylic acid hydrochloride is a compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutics. As research in this area continues to advance, the compound is likely to play an increasingly important role in the discovery and development of innovative treatments for various medical conditions. The continued exploration of its properties and applications will contribute to the advancement of medical science and the improvement of patient outcomes.

The ongoing research into 6-ethylpyridine-2-carboxylic acid hydrochloride highlights the importance of interdisciplinary collaboration in drug development. By combining expertise from various fields, including chemistry, biology, and pharmacology, researchers can unlock the full potential of this compound. The integration of advanced technologies and methodologies will further enhance the understanding of its biological activities and therapeutic applications. As the pharmaceutical industry continues to innovate, the compound is expected to remain a focal point of research, contributing to the development of safer and more effective treatments for a wide range of diseases.

Ultimately, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride lies in its potential to address critical medical challenges. Its unique properties and diverse applications make it a valuable asset in the quest for innovative therapeutic solutions. As new studies continue to uncover its therapeutic potential, the compound is poised to play a pivotal role in the development of novel treatments for various diseases. The continued exploration of its properties and applications will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

By staying informed about the latest developments related to 6-ethylpyridine-2-carboxylic acid hydrochloride, researchers and pharmaceutical professionals can harness its potential for the benefit of patients. The integration of interdisciplinary approaches and advanced technologies will further enhance the understanding and application of this compound in drug development. As the field of medicinal chemistry continues to evolve, the compound is expected to remain a key focus of research, driving the development of safer and more effective therapeutic agents.

In conclusion, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride is evident in its potential to impact various areas of pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutics. As research in this area continues to advance, the compound is likely to play an increasingly important role in the discovery and development of innovative treatments for a wide range of medical conditions. The continued exploration of its properties and applications will contribute to the advancement of medical science and the improvement of patient outcomes.

The ongoing research into 6-ethylpyridine-2-carboxylic acid hydrochloride underscores the importance of interdisciplinary collaboration in drug development. By combining expertise from various fields, including chemistry, biology, and pharmacology, researchers can unlock the full potential of this compound. The integration of advanced technologies and methodologies will further enhance the understanding of its biological activities and therapeutic applications. As the pharmaceutical industry continues to innovate, the compound is expected to remain a focal point of research, contributing to the development of safer and more effective treatments for a wide range of diseases.

Ultimately, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride lies in its potential to address critical medical challenges. Its unique properties and diverse applications make it a valuable asset in the quest for innovative therapeutic solutions. As new studies continue to uncover its therapeutic potential, the compound is poised to play a pivotal role in the development of novel treatments for various diseases. The continued exploration of its properties and applications will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

By staying informed about the latest developments related to 6-ethylpyridine-2-carboxylic acid hydrochloride, researchers and pharmaceutical professionals can harness its potential for the benefit of patients. The integration of interdisciplinary approaches and advanced technologies will further enhance the understanding and application of this compound in drug development. As the field of medicinal chemistry continues to evolve, the compound is expected to remain a key focus of research, driving the development of safer and more effective therapeutic agents.

In conclusion, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride is evident in its potential to impact various areas of pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutics. As research in this area continues to advance, the compound is likely to play an increasingly important role in the discovery and development of innovative treatments for a wide range of medical conditions. The continued exploration of its properties and applications will contribute to the advancement of medical science and the improvement of patient outcomes.

The ongoing research into 6-ethylpyridine-2-carboxylic acid hydrochloride underscores the importance of interdisciplinary collaboration in drug development. By combining expertise from various fields, including chemistry, biology, and pharmacology, researchers can unlock the full potential of this compound. The integration of advanced technologies and methodologies will further enhance the understanding of its biological activities and therapeutic applications. As the pharmaceutical industry continues to innovate, the compound is expected to remain a focal point of research, contributing to the development of safer and more effective treatments for a wide range of diseases.

Ultimately, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride lies in its potential to address critical medical challenges. Its unique properties and diverse applications make it a valuable asset in the quest for innovative therapeutic solutions. As new studies continue to uncover its therapeutic potential, the compound is poised to play a pivotal role in the development of novel treatments for various diseases. The continued exploration of its properties and applications will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

By staying informed about the latest developments related to 6-ethylpyridine-2-carboxylic acid hydrochloride, researchers and pharmaceutical professionals can harness its potential for the benefit of patients. The integration of interdisciplinary approaches and advanced technologies will further enhance the understanding and application of this compound in drug development. As the field of medicinal chemistry continues to evolve, the compound is expected to remain a key focus of research, driving the development of safer and more effective therapeutic agents.

In conclusion, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride is evident in its potential to impact various areas of pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutics. As research in this area continues to advance, the compound is likely to play an increasingly important role in the discovery and development of innovative treatments for a wide range of medical conditions. The continued exploration of its properties and applications will contribute to the advancement of medical science and the improvement of patient outcomes.

The ongoing research into 6-ethylpyridine-2-carboxylic acid hydrochloride underscores the importance of interdisciplinary collaboration in drug development. By combining expertise from various fields, including chemistry, biology, and pharmacology, researchers can unlock the full potential of this compound. The integration of advanced technologies and methodologies will further enhance the understanding of its biological activities and therapeutic applications. As the pharmaceutical industry continues to innovate, the compound is expected to remain a focal point of research, contributing to the development of safer and more effective treatments for a wide range of diseases.

Ultimately, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride lies in its potential to address critical medical challenges. Its unique properties and diverse applications make it a valuable asset in the quest for innovative therapeutic solutions. As new studies continue to uncover its therapeutic potential, the compound is poised to play a pivotal role in the development of novel treatments for various diseases. The continued exploration of its properties and applications will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

By staying informed about the latest developments related to 6-ethylpyridine-2-carboxylic acid hydrochloride, researchers and pharmaceutical professionals can harness its potential for the benefit of patients. The integration of interdisciplinary approaches and advanced technologies will further enhance the understanding and application of this compound in drug development. As the field of medicinal chemistry continues to evolve, the compound is expected to remain a key focus of research, driving the development of safer and more effective therapeutic agents.

In conclusion, the significance of 6-ethylpyridine-2-carboxylic acid hydrochloride is evident in its potential to impact various areas of pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutics. As research in this area continues to advance, the compound is likely to play an increasingly important role in the discovery and development of innovative treatments for a wide range of medical conditions. The continued exploration of its properties and applications will contribute to the advancement of medical science and the improvement of patient outcomes.

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